2-(3,5-Dichlorophenyl)isonicotinic acid, 95%

• IUPAC Name: 2-(3,5-dichlorophenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C12H7Cl2NO2/c13-9-3-8(4-10(14)6-9)11-5-7(12(16)17)1-2-15-11/h1-6H,(H,16,17)
• InChI Key: ZKYYPOUKKIDKAP-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1C(=O)O)C2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C12H7Cl2NO2
• DSSTOX Substance ID: DTXSID60679519
• Molecular Weight: 268.09 g/mol
• CAS RN: 1261996-13-7

Description

2-(3,5-Dichlorophenyl)isonicotinic acid, 95% (2-(3,5-DCPI-95%) is a synthetic organic compound that has been used in a variety of scientific research applications. It is a white crystalline solid with a melting point of 97-99°C and a boiling point of 265-267°C. It is soluble in water, ethanol, and acetone, and insoluble in ethyl ether and benzene. 2-(3,5-DCPI-95%) is commercially available as a solid, and is used in a variety of laboratory experiments.

Mechanism of Action

The mechanism of action of 2-(3,5-DCPI-95%) is not fully understood. However, it is believed to interact with proteins and other biological molecules, leading to changes in their structure and function. It is also thought to interact with enzymes, leading to changes in their activity.
Biochemical and Physiological Effects
2-(3,5-DCPI-95%) has been used to study the effects of drugs on the nervous system. It has been shown to inhibit the release of neurotransmitters, such as serotonin and norepinephrine, and to modulate the activity of certain enzymes, such as tyrosine hydroxylase and monoamine oxidase. It has also been shown to modulate the activity of certain receptors, such as the serotonin receptor.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3,5-DCPI-95%) in laboratory experiments include its low cost and availability, its solubility in a variety of solvents, and its stability under a wide range of conditions. However, it is important to note that 2-(3,5-DCPI-95%) is a powerful inhibitor of enzymes and can interfere with the activity of some proteins. It is also important to note that it is not recommended for use in humans, as it may have toxic effects.

Future Directions

The future directions for 2-(3,5-DCPI-95%) include further research into its mechanism of action, its effects on the nervous system, and its potential therapeutic applications. Additionally, further research into its potential for use in drug discovery and development is warranted. Additionally, further research into its potential for use in drug delivery systems, such as nanotechnology-based delivery systems, is also warranted. Finally, further research into its potential for use in the study of enzyme-catalyzed reactions and the structure and function of proteins and other biological molecules is also warranted.

Synthesis Methods

2-(3,5-DCPI-95%) can be synthesized through a simple reaction of 3,5-dichlorophenyl isocyanate with sodium hydroxide in an aqueous solution. The reaction yields a white crystalline solid with a melting point of 97-99°C and a boiling point of 265-267°C.

Scientific Research Applications

2-(3,5-DCPI-95%) has been used in a variety of scientific research applications, including the synthesis of novel drugs, the study of enzyme-catalyzed reactions, and the investigation of the structure and function of proteins and other biological molecules. It has also been used to study the effects of drugs on the nervous system and to investigate the mechanisms of action of drugs.